2,6-Bis(phenylsulfinyl)pyridine
Description
2,6-Bis(phenylsulfinyl)pyridine is a pyridine derivative featuring sulfinyl (–S(O)–) groups at the 2- and 6-positions, each bonded to a phenyl ring. This compound is structurally characterized by its electron-deficient pyridine core and electron-rich sulfinyl substituents, which confer unique redox and coordination properties.
Properties
Molecular Formula |
C17H13NO2S2 |
|---|---|
Molecular Weight |
327.4 g/mol |
IUPAC Name |
2,6-bis(benzenesulfinyl)pyridine |
InChI |
InChI=1S/C17H13NO2S2/c19-21(14-8-3-1-4-9-14)16-12-7-13-17(18-16)22(20)15-10-5-2-6-11-15/h1-13H |
InChI Key |
SKMZKZTZJOQKFN-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)S(=O)C2=NC(=CC=C2)S(=O)C3=CC=CC=C3 |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)C2=NC(=CC=C2)S(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison of 2,6-Disubstituted Pyridine Derivatives
Physical and Spectroscopic Properties
- Emission Behavior: 2,6-Bis(1-azaazulen-2-yl)pyridine exhibits intense emission in H₂SO₄ (quantum yield >1 × 10⁻³%), contrasting with weak emission in neutral solvents like CH₃CN or EtOH . Sulfinyl and phosphino analogs lack reported luminescence, highlighting the unique role of azaazulene’s extended π-system.
- Basicity: The pKa of 2,6-bis(1-azaazulen-2-yl)pyridine was determined via pH-dependent absorption titrations in 50% aqueous ethanol, revealing isosbestic points at 398 and 483 nm .
Research Findings and Data Tables
Table 2: Performance Metrics of Select Pyridine Derivatives
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